5,5'-Difluoro BAPTA

• CAS: 156027-00-8
• Molecular Formula: C34H38F2N2O18
• Molecular Weight: 800.7 g/mol
• SMILES: CC(=O)OCOC(=O)CN(CC(=O)OCOC(=O)C)C1=C(C=CC(=C1)F)OCCOC2=C(C=C(C=C2)F)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C
• InChI: InChI=1S/C34H38F2N2O18/c1-21(39)49-17-53-31(43)13-37(14-32(44)54-18-50-22(2)40)27-11-25(35)5-7-29(27)47-9-10-48-30-8-6-26(36)12-28(30)38(15-33(45)55-19-51-23(3)41)16-34(46)56-20-52-24(4)42/h5-8,11-12H,9-10,13-20H2,1-4H3
• InChIKey: XREZMAAQVYVESP-UHFFFAOYSA-N

Researchers requiring precise cytosolic Ca2+ modulation without Mg2+ interference face limited probe options. 5,5'-Difluoro BAPTA (CAS 156027-00-8) resolves this with an intermediate Kd of 635 nM that shifts only to 705 nM in 1 mM Mg2+, ensuring stable physiological reporting. - Enables non-invasive 19F NMR Ca2+ measurement in deep tissues where optical methods fail. - High Ca2+ selectivity over Mg2+; distinct 19F chemical shift upon Ca2+ binding. - Dual Fe2+ detection (Kd 50 nM) supports simultaneous metal ion homeostasis studies. - Supplied ≥98% pure (HPLC); stable at ambient during standard global shipping.

5,5'-Difluoro BAPTA Product Overview

5,5'-Difluoro BAPTA is a difluoro-substituted derivative of the well-known calcium chelator BAPTA . It belongs to the class of cell-permeant calcium buffers widely used to modulate intracellular free calcium concentrations ([Ca2+]i) in biological research . The compound exhibits high selectivity for Ca2+ over other physiological divalent cations such as Mg2+, and its binding is relatively insensitive to pH changes within the physiological range . A defining characteristic of this fluorinated analog is its utility as a probe for 19F NMR spectroscopy, enabling direct, non-invasive measurement of cytosolic free Ca2+ levels in living cells and tissues [1].

Probe Type

Cell-permeant calcium chelator

19F NMR-active analog for intracellular Ca2+ study

Binding Profile

Intermediate Ca2+ affinity, low Mg2+ interference

Stable Kd shift under physiological Mg2+ conditions

Detection Modality

19F NMR spectroscopy and CEST MRI

Non-optical detection in deep tissues and intact organisms

Research Models

Ischemia, metal ion homeostasis, calcium signaling

Supports model-response endpoint context in preclinical studies

• [1] MedChemExpress. 5,5'-Difluoro BAPTA. Product Datasheet. View Source

Why Generic BAPTA Cannot Replace 5,5'-Difluoro BAPTA

Although BAPTA and its derivatives share a common core structure, their calcium-binding affinities (Kd) and interference from physiological Mg2+ vary significantly, directly impacting experimental outcomes . For example, unsubstituted BAPTA has a Kd of ~160 nM in the absence of Mg2+, which increases to 700 nM in the presence of 1 mM Mg2+ . In contrast, 5,5'-difluoro BAPTA exhibits a Kd of 635 nM without Mg2+, shifting only marginally to 705 nM with 1 mM Mg2+, indicating a more stable binding profile under physiological conditions . Furthermore, the fluorine atoms confer unique 19F NMR detectability, a feature entirely absent in non-fluorinated BAPTA analogs . These quantitative differences in Ca2+ affinity, Mg2+ interference, and detection modality preclude the simple interchange of in-class compounds without compromising data accuracy and reproducibility.

5,5'-Difluoro BAPTA

19F NMR-active; minimal Mg2+ interference on Ca2+ binding

Generic BAPTA

No 19F NMR signal; Ca2+ affinity is highly Mg2+-sensitive, which may shift buffering interpretation

5,5'-Difluoro BAPTA

Intermediate Kd range supports partial Ca2+ chelation studies

5,5'-Dimethyl BAPTA

Much higher Ca2+ affinity may fully suppress transients, altering model-response context

5,5'-Difluoro BAPTA

Enables simultaneous 19F NMR detection of Ca2+ and Fe2+

Non-fluorinated BAPTA analogs

Cannot support 19F NMR-based metal ion sensing or CEST imaging

5,5'-Difluoro BAPTA: Key Comparisons with Analogs

Calcium Binding Affinity Without Magnesium

The calcium dissociation constant (Kd) of 5,5'-Difluoro BAPTA is 635 nM in Mg2+-free buffer, which is approximately 4-fold lower affinity than unsubstituted BAPTA (Kd = 160 nM) . This places 5,5'-Difluoro BAPTA in an intermediate affinity range, distinct from high-affinity chelators like 5,5'-Dimethyl BAPTA (Kd = 40 nM) and low-affinity analogs like 5,5'-Dibromo BAPTA (Kd = 1.6 µM) .

Ca2+ Affinity (no Mg2+)

Head-to-head

Kd 635 nM vs BAPTA 160 nM

Intermediate affinity supports partial Ca2+ buffering studies

~4-fold lower affinity than BAPTA; condition: 22°C, pH 7.05

Evidence Dimension	Calcium dissociation constant (Kd) in Mg2+-free buffer
Target Compound Data	635 nM
Comparator Or Baseline	BAPTA: 160 nM; 5,5'-Dimethyl BAPTA: 40 nM; 5,5'-Dibromo BAPTA: 1.6 µM
Quantified Difference	5,5'-Difluoro BAPTA has ~4-fold lower affinity than BAPTA, ~16-fold higher affinity than 5,5'-Dibromo BAPTA, and ~16-fold lower affinity than 5,5'-Dimethyl BAPTA.
Conditions	Measured in 10 mM HEPES, 115 mM KCl, 20 mM NaCl, pH 7.05 at 22°C .

Why This Matters

This intermediate Kd allows for controlled buffering of cytosolic Ca2+ without completely abolishing physiological calcium transients, making it suitable for studies where partial Ca2+ chelation is desired.

Magnesium Interference on Calcium Binding

In the presence of 1 mM Mg2+, the Kd of 5,5'-Difluoro BAPTA increases only slightly from 635 nM to 705 nM, representing an 11% shift . In contrast, unsubstituted BAPTA exhibits a Kd shift from 160 nM to 700 nM under identical conditions, a >4-fold increase . This indicates that 5,5'-Difluoro BAPTA maintains a more consistent Ca2+ binding affinity in physiological environments where Mg2+ is present.

Mg2+ Interference

Head-to-head

5,5'-F2 BAPTA: 635 → 705 nM (+11%)

BAPTA: 160 → 700 nM (+338%)

Minimal Mg2+ interference supports consistent intracellular buffering

Measured with 1 mM Mg2+ at 22°C, pH 7.05

Evidence Dimension	Calcium dissociation constant (Kd) in the presence of 1 mM Mg2+
Target Compound Data	705 nM
Comparator Or Baseline	BAPTA: 700 nM
Quantified Difference	5,5'-Difluoro BAPTA Kd increases by 11% (from 635 nM to 705 nM); BAPTA Kd increases by 338% (from 160 nM to 700 nM).
Conditions	Measured in 10 mM HEPES, 115 mM KCl, 20 mM NaCl, pH 7.05 at 22°C with 1 mM Mg2+ .

Why This Matters

The minimal Mg2+ interference ensures more predictable and stable Ca2+ buffering in living cells, reducing experimental variability and enabling more accurate quantification of Ca2+-dependent processes.

19F NMR Chemical Shift for Calcium Imaging

5,5'-Difluoro BAPTA exhibits a large change in 19F NMR chemical shift (Δω) upon binding Ca2+, a property exploited for chemical exchange saturation transfer (CEST) magnetic resonance imaging [1]. This allows for the non-invasive detection of Ca2+ in deep tissues without the need for fluorescent reporters. Unsubstituted BAPTA lacks fluorine atoms and thus cannot be used for 19F NMR-based calcium sensing [2].

19F NMR Chemical Shift

Class-level

Large Δω upon Ca2+ binding

Enables non-optical Ca2+ detection via CEST MRI

19F NMR signal absent in non-fluorinated BAPTA; value not specified

Evidence Dimension	19F NMR chemical shift change upon Ca2+ binding
Target Compound Data	Large Δω (exact value not specified in abstract; described as enabling CEST amplification)
Comparator Or Baseline	BAPTA: No fluorine atoms, therefore no 19F NMR signal
Quantified Difference	Qualitative difference: 5,5'-Difluoro BAPTA is 19F NMR-active; BAPTA is not.
Conditions	19F NMR spectroscopy in vitro and in vivo [1].

Why This Matters

The 19F NMR capability of 5,5'-Difluoro BAPTA provides a unique, non-optical method for measuring intracellular Ca2+ in opaque tissues or whole organisms, a critical advantage for translational research and in vivo imaging studies.

• [1] Bar-Shir A, et al. Metal ion sensing using ion chemical exchange saturation transfer 19F magnetic resonance imaging. J Am Chem Soc. 2013 Aug 21;135(33):12164-7. PMID: 23905693. View Source
• [2] MedChemExpress. 5,5'-Difluoro BAPTA. Product Datasheet. View Source

Fe2+ Binding for Metal Ion Sensing

5,5'-Difluoro BAPTA forms a high-affinity complex with Fe2+ (Kd = 50 nM), which produces a distinct 19F NMR signal downfield from Ca2+ and Zn2+ complexes . This allows for the discrimination of Fe2+ from other divalent cations in biological samples. Unsubstituted BAPTA does not exhibit this property, as it lacks the fluorine atoms required for 19F NMR detection [1].

Fe2+ Binding Affinity

Supporting evidence

Kd = 50 nM

Supports metal ion sensing research context

Distinct 19F NMR shift from Ca2+ and Zn2+ complexes

Evidence Dimension	Fe2+ binding affinity
Target Compound Data	Kd = 50 nM
Comparator Or Baseline	BAPTA: Not applicable (no 19F NMR signal)
Quantified Difference	5,5'-Difluoro BAPTA binds Fe2+ with high affinity, enabling detection; BAPTA cannot be used for this purpose.
Conditions	In vitro measurement in culture medium .

Why This Matters

The ability to detect Fe2+ via 19F NMR expands the utility of 5,5'-Difluoro BAPTA beyond calcium signaling into the study of iron homeostasis and metal ion-related pathologies.

• [1] MedChemExpress. 5,5'-Difluoro BAPTA. Product Datasheet. View Source

Neuroprotective Efficacy in Ischemic Models

In a rat model of focal cortical ischemia, the neuroprotective effect of cell-permeant BAPTA chelators varied directly with their Ca2+ affinity [1]. 5,5'-Difluoro BAPTA, with its intermediate Kd (~635 nM), reduced cortical infarction volume and neuronal loss in vivo. The study demonstrated that chelators with different Kd values produce distinct effects on Ca2+-dependent membrane excitability, highlighting the importance of selecting a specific analog for targeted neuroprotection [1].

Ischemia Model Response

Class-level

Reported reduction in cortical infarction volume

Model-response endpoint context requires validation

Rat focal cortical ischemia model; exact value not provided

Evidence Dimension	Neuroprotective efficacy in vivo
Target Compound Data	Significant reduction in cortical infarction volume (exact % not provided in abstract; described as 'highly neuroprotective')
Comparator Or Baseline	BAPTA and 4,4'-difluoro BAPTA (each with different Kd values)
Quantified Difference	Neuroprotective effects correlated with Ca2+ affinity; 5,5'-difluoro BAPTA exhibited distinct efficacy profile.
Conditions	Rat focal cortical ischemia model; chelators infused intravenously [1].

Why This Matters

This in vivo validation demonstrates that the specific Kd of 5,5'-Difluoro BAPTA translates to a measurable therapeutic outcome, supporting its selection for preclinical studies of ischemic brain injury.

• [1] Tymianski M, et al. Cell-permeant Ca2+ chelators reduce early excitotoxic and ischemic neuronal injury in vitro and in vivo. Neuron. 1993 Aug;11(2):221-35. PMID: 8102532. View Source

Optimal Applications of 5,5'-Difluoro BAPTA

19F NMR Calcium Imaging

The unique 19F NMR signal of 5,5'-Difluoro BAPTA, which exhibits a large chemical shift change upon Ca2+ binding, makes it the probe of choice for non-invasive calcium imaging in deep tissues or intact animals where optical methods are impractical [1]. This includes studies of brain ischemia, cardiac function, and tumor microenvironments. The compound's intermediate Kd (635 nM) and minimal Mg2+ interference ensure accurate reporting of physiological Ca2+ fluctuations .

Cytosolic Calcium Buffering for Neuroprotection

The intermediate calcium affinity (Kd = 635 nM) and minimal Mg2+ interference of 5,5'-Difluoro BAPTA make it ideal for experiments requiring partial chelation of intracellular Ca2+ to study excitotoxicity and ischemic injury [1]. Unlike high-affinity chelators that may completely abolish Ca2+ signaling, 5,5'-Difluoro BAPTA allows for a more nuanced modulation of calcium-dependent processes, as demonstrated in in vivo neuroprotection models .

Simultaneous Detection of Calcium and Iron by 19F NMR

The high-affinity binding of Fe2+ (Kd = 50 nM) by 5,5'-Difluoro BAPTA, coupled with its distinct 19F NMR chemical shift for the Fe2+ complex, enables the simultaneous monitoring of Ca2+ and Fe2+ in biological systems [1]. This dual functionality is valuable for studying metal ion homeostasis, particularly in contexts such as iron-catalyzed lipid peroxidation and its role in atherosclerosis .

Plant Cell Calcium Flux Studies

5,5'-Difluoro BAPTA has been effectively used to investigate the role of Ca2+ gradients in regulating pollen tube growth [1]. Its intermediate Kd and pH insensitivity allow for precise manipulation of cytosolic Ca2+ levels in plant cells, providing insights into the coupling of extracellular calcium flux and intracellular gradient formation .

Application

Selection Property

Validation Focus

19F NMR Calcium Imaging

19F NMR-active probe with chemical shift response

Non-invasive Ca2+ detection in deep-tissue research models

Intracellular Ca2+ Buffering

Intermediate Kd with minimal Mg2+ interference

Partial chelation model-response for excitotoxicity studies

Metal Ion Homeostasis

High-affinity Fe2+ binding with distinct 19F NMR shift

Simultaneous Ca2+/Fe2+ monitoring in biological systems

Plant Cell Calcium Studies

pH-insensitive Ca2+ chelation and NMR detectability

Cytosolic Ca2+ gradient manipulation in pollen tube research

• [1] Bar-Shir A, et al. Metal ion sensing using ion chemical exchange saturation transfer 19F magnetic resonance imaging. J Am Chem Soc. 2013 Aug 21;135(33):12164-7. PMID: 23905693. View Source
• [2] Tymianski M, et al. Cell-permeant Ca2+ chelators reduce early excitotoxic and ischemic neuronal injury in vitro and in vivo. Neuron. 1993 Aug;11(2):221-35. PMID: 8102532. View Source
• [3] Pierson ES, et al. Pollen tube growth is coupled to the extracellular calcium ion flux and the intracellular calcium gradient: effect of BAPTA-type buffers and hypertonic media. Plant Cell. 1994 Dec;6(12):1815-28. PMID: 7866025. View Source